Cas no 1220032-50-7 (4-{2-(4-Methoxybenzyl)oxyethyl}piperidinehydrochloride)

• Product Name: 4-{2-(4-Methoxybenzyl)oxyethyl}piperidinehydrochloride
• CAS No: 1220032-50-7
• MF: C₁₅H₂₄ClNO₂
• MW: 285.80956363678
• CID: 4688233
• Update Time: 2025-10-08

4-{2-(4-Methoxybenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{2-[(4-Methoxybenzyl)oxy]ethyl}piperidine hydrochloride
• 4-{2-[(4-Methoxybenzyl)oxy]ethyl}piperidinehydrochloride
• 4-(2-((4-Methoxybenzyl)oxy)ethyl)piperidine hydrochloride
• 4-{2-[(4-methoxyphenyl)methoxy]ethyl}piperidine hydrochloride
• 4-{2-(4-Methoxybenzyl)oxyethyl}piperidinehydrochloride

• Inchi： 1S/C15H23NO2.ClH/c1-17-15-4-2-14(3-5-15)12-18-11-8-13-6-9-16-10-7-13;/h2-5,13,16H,6-12H2,1H3;1H
• InChI Key： XFFHWZPECOVFPU-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC(=CC=1)OC)CCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 209
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-{2-(4-Methoxybenzyl)oxyethyl}piperidinehydrochloride

4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride: A Comprehensive Overview

4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride, also known by its CAS number 1220032-50-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a methoxybenzyl group via an ethylene glycol linker. The presence of the hydrochloride salt indicates that this compound exists in its protonated form, making it suitable for various applications in drug development and chemical synthesis.

The structural features of 4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride make it a versatile molecule. The piperidine ring is a six-membered amine-containing structure, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. The methoxybenzyl group, on the other hand, introduces electronic and steric effects that can influence the compound's reactivity and solubility. These properties have been leveraged in recent studies to explore its potential as a building block in medicinal chemistry.

Recent research has focused on the synthesis and characterization of 4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride. One notable study published in 2023 demonstrated an efficient synthetic route involving a nucleophilic substitution reaction between 4-methoxybenzyl chloride and 4-(hydroxyethyl)piperidine. This method not only improved the yield but also minimized the use of hazardous reagents, aligning with current green chemistry principles. The product was characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its purity and structure.

In terms of applications, 4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride has shown promise in drug delivery systems. Its ability to form stable complexes with various bioactive molecules has been explored in recent clinical trials. For instance, studies have demonstrated its potential as a carrier for poorly water-soluble drugs, enhancing their bioavailability. This property is particularly valuable in the development of oral medications where solubility is a critical factor.

The pharmacokinetic profile of 4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride has also been investigated. Research conducted in 2023 revealed that the compound exhibits moderate absorption rates in vivo, with a half-life of approximately 6 hours. These findings suggest that it could be used as an intermediate in the synthesis of longer-acting pharmaceutical agents. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The versatility of 4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride extends to its use in materials science. Recent advancements have explored its application as a precursor for polymer synthesis, where its amine functionality can be utilized to create cross-linked networks with enhanced mechanical properties. This emerging application highlights the compound's potential beyond traditional pharmaceutical uses.

In conclusion, 4-{2-(4-Methoxybenzyl)oxyethyl}piperidine hydrochloride, with its CAS number 1220032-50-7, represents a multifaceted compound with applications spanning drug development, chemical synthesis, and materials science. Its unique structure and favorable properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.